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Core Mechanism of Action

Pelecopan exerts its effect by targeting complement factor D (FD), a serine protease that plays a critical

role in the alternative complement pathway [1] [2].

Target: Complement Factor D (a serine protease) [1] [2]
Primary Action: Potent and selective inhibition of Factor D [1] [3]

Pathway Affected: Alternative Pathway (AP) of the complement system [2]
Key Biological Outcome: Prevents both intravascular and extravascular hemolysis in

Paroxysmal Nocturnal Hemoglobinuria (PNH) and suppresses the accumulation of C3 fragments on
PNH erythrocytes [1] [3] [2]

The diagram below illustrates how Pelecopan inhibits the alternative complement pathway:
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Pelecopan inhibits Factor D, blocking the formation of C3 convertase and the alternative complement

pathway amplification loop. [1] [2]

Quantitative Pharmacological Data

The tables below summarize key quantitative data from experimental findings.
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Table 1: In Vitro Potency and Selectivity of Pelecopan

Assay / Parameter
Measured
Value (IC₅₀)

Experimental Context / Notes

Factor D
Inhibition

14.3 nM Against purified human factor D [1] [3] [2].

Proteolytic
Activity

28.1 nM Against factor B bound to C3b [1] [3].

AP-mediated
Hemolysis

29.5 nM In rabbit erythrocytes [1] [3] [2].

C3 Fragment
Suppression

39.3 nM On PNH erythrocytes [2].

Serine Protease
Selectivity

>28 µM to >50
µM

No significant inhibition of thrombin, activated protein C, tissue
plasminogen activator, trypsin, activated factor X, or activated

factor XII [2].

Table 2: In Vivo/Ex Vivo Efficacy and Physicochemical Properties

Category Parameter Details

Ex Vivo Efficacy Model &
Result

In rhesus monkeys; 100 and 200 mg PO, twice daily
completely suppressed Alternative Pathway (AP) activity in

serum [2].

Physicochemical
Properties

Molecular

Formula

C₂₃H₁₉FN₂O₄ [1] [4] [5].

Molecular

Weight

406.41 g/mol [1] [5] [3].

CAS Registry

No.

2378380-49-3 [1] [4] [5].
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Experimental Evidence Summary

Research indicates Pelecopan's potential in diseases driven by the alternative complement pathway.

Paroxysmal Nocturnal Hemoglobinuria (PNH): Pelecopan prevents hemolysis of PNH red blood

cells by inhibiting the complement cascade at the level of Factor D [1] [2].
C3 Glomerulopathy: The drug reached Phase 2 clinical trials for this condition [4].

IgA Nephropathy: Development was also pursued for this indication, but the drug's highest
development phase for PNH, IgA Nephropathy, and other listed conditions is now Discontinued [6]

[4].

Research and Development Status

Pelecopan is designated as a New Molecular Entity and is an orally administered small molecule [6] [4].

As of early 2025, its highest development phase for several indications, including PNH, is listed as

Discontinued [6] [4]. It is currently available for research use only from chemical suppliers [1] [5] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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